Cas no 31891-08-4 (Isopropyl 2-aminothiophene-3-carboxylate)

31891-08-4 structure
Product Name:Isopropyl 2-aminothiophene-3-carboxylate
CAS No:31891-08-4
Molecular Formula:C8H11NO2S
Molecular Weight:185.24344
MDL:MFCD03422703
CID:1070694
PubChem ID:4512126
Isopropyl 2-aminothiophene-3-carboxylate Properties
Names and Identifiers
-
- Isopropyl 2-aminothiophene-3-carboxylate
- AC1NCID4
- ALBB-002019
- BBL016877
- CTK6B0564
- MolPort-000-887-083
- SBB030262
- STK436412
- SureCN7799474
- MFCD03422703
- isopropyl 2-aminothiophene-3-carboxylate
- isopropyl2-aminothiophene-3-carboxylate
- CS-0316191
- SCHEMBL7799474
- DTXSID20403837
- isopropyl 2-aminothiophene-3-carboxylate(SALTDATA: FREE)
- AKOS000305089
- propan-2-yl 2-aminothiophene-3-carboxylate
- VS-05650
- 31891-08-4
-
- MDL: MFCD03422703
- InChIKey: XDZGFDGFDORWCN-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H11NO2S/c1-5(2)11-8(10)6-3-4-12-7(6)9/h3-5H,9H2,1-2H3
- SMILES: CC(C)OC(=O)C1=C(N)SC=C1
Computed Properties
- Exact Mass: 185.05104977g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 185.05104977g/mol
- Heavy Atom Count: 12
- Complexity: 172
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 80.6Ų
Isopropyl 2-aminothiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00C96K-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$214.00 | 2025-02-26 | |
A2B Chem LLC | AF70972-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$214.00 | 2024-04-20 | |
abcr | AB267464-1 g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 1g |
€367.20 | 2023-04-26 | ||
Ambeed | A406921-1g |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95+% | 1g |
$252.0 | ||
Chemenu | CM113862-1g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$240 | 2021-08-06 | |
eNovation Chemicals LLC | Y1253085-1g |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95% | 1g |
$320 | 2024-06-06 | |
Matrix Scientific | 029255-500mg |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 500mg |
$220.00 | 2023-09-06 | ||
TRC | I822455-50mg |
isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 50mg |
$ 70.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1386861-250mg |
Isopropyl 2-aminothiophene-3-carboxylate |
31891-08-4 | 95+% | 250mg |
¥1728.00 | 2024-08-02 | |
SHENG KE LU SI SHENG WU JI SHU | sc-328001-500 mg |
Isopropyl 2-aminothiophene-3-carboxylate, |
31891-08-4 | 500MG |
¥2,031.00 | 2023-07-11 |
Isopropyl 2-aminothiophene-3-carboxylate Related Literature
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Martin A. Blood-Forsythe,Thomas Markovich,Alán Aspuru-Guzik Chem. Sci., 2016,7, 1712-1728
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Frederik V. R. Neuwahl,Laura Bussotti,Roberto Righini,Guy Buntinx Phys. Chem. Chem. Phys., 2001,3, 1277-1283
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Makoto Shimizu,Iwao Hachiya,Isao Mizota Chem. Commun., 2009, 874-889
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Chunzhen Fan,Yalin Wang,Xufang Qian,Jinping Jia RSC Adv., 2016,6, 2678-2686
-
5. Back matter
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Stoyan Iliev,Gergana Gocheva,Nikoleta Ivanova,Boyana Atanasova,Jasmina Petrova,Galia Madjarova,Anela Ivanova Phys. Chem. Chem. Phys., 2018,20, 28818-28831
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Yunxiang Bai,Liangliang Dong,Jiaqiang Lin,Yuanhua Zhu,Chunfang Zhang,Jin Gu,Yuping Sun,Youyi Xu RSC Adv., 2015,5, 52759-52768
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Shyamaprosad Goswami,Krishnendu Aich,Avijit Kumar Das,Abhishek Manna,Sangita Das RSC Adv., 2013,3, 2412-2416
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Anand R. Nair,Joseph Francis Food Funct., 2017,8, 4118-4128
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10. Enhanced photoelectrochemical water splitting by nanostructured BiVO4–TiO2 composite electrodes†SocMan Ho-Kimura,Savio J. A. Moniz,Albertus D. Handoko,Junwang Tang J. Mater. Chem. A, 2014,2, 3948-3953
Recommended suppliers
Amadis Chemical Company Limited
(CAS:31891-08-4)Isopropyl 2-aminothiophene-3-carboxylate

Purity:99%
Quantity:1g
Price($):227.0